Cas no 1261860-74-5 (2-Bromo-2'-methoxy-4'-(trifluoromethyl)propiophenone)

• Product Name: 2-Bromo-2'-methoxy-4'-(trifluoromethyl)propiophenone
• CAS No: 1261860-74-5
• MF: C₁₁H₁₀BrF₃O₂
• MW: 311.095113277435
• CID: 4984720
• Update Time: 2025-10-29

2-Bromo-2'-methoxy-4'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-2'-methoxy-4'-(trifluoromethyl)propiophenone

• Inchi： 1S/C11H10BrF3O2/c1-6(12)10(16)8-4-3-7(11(13,14)15)5-9(8)17-2/h3-6H,1-2H3
• InChI Key： BNCIHLCGRMGBLS-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(C(F)(F)F)=CC=1OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-2'-methoxy-4'-(trifluoromethyl)propiophenone

Chemical Profile of 2-Bromo-2'-methoxy-4'-(trifluoromethyl)propiophenone (CAS No. 1261860-74-5)

2-Bromo-2'-methoxy-4'-(trifluoromethyl)propiophenone, identified by its CAS number 1261860-74-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of propiophenones, which are widely recognized for their versatile reactivity and utility in synthetic chemistry. The presence of a bromine substituent, a methoxy group, and a trifluoromethyl moiety in its molecular structure endows it with unique chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The structural features of 2-Bromo-2'-methoxy-4'-(trifluoromethyl)propiophenone contribute to its role as a key building block in organic synthesis. The bromine atom at the 2-position provides a reactive site for nucleophilic substitution reactions, allowing for the introduction of various functional groups. The methoxy group at the 2'-position influences the electronic properties of the molecule, enhancing its participation in electrophilic aromatic substitution reactions. Additionally, the trifluoromethyl group at the 4'-position increases the lipophilicity and metabolic stability of derived compounds, making them more suitable for biological applications.

In recent years, there has been a growing interest in the development of novel pharmaceuticals that incorporate fluorinated aromatic systems. The trifluoromethyl group, in particular, is known to improve pharmacokinetic properties such as bioavailability and binding affinity to biological targets. This has led to extensive research into fluorinated propiophenones as intermediates for drug discovery. For instance, studies have demonstrated that derivatives of 2-Bromo-2'-methoxy-4'-(trifluoromethyl)propiophenone can be used to synthesize kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases.

One notable application of this compound is in the synthesis of trifluoromethylated phenols, which are prevalent in many active pharmaceutical ingredients (APIs). The methoxy group in 2-Bromo-2'-methoxy-4'-(trifluoromethyl)propiophenone allows for further functionalization via oxidation or reduction pathways, leading to valuable pharmacological scaffolds. Researchers have leveraged this compound to develop novel antiviral agents, where the trifluoromethyl group enhances resistance to enzymatic degradation.

The bromine substituent also plays a critical role in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing biaryl structures found in many drugs. For example, palladium-catalyzed coupling reactions with aryl halides or boronic acids can be initiated using 2-Bromo-2'-methoxy-4'-(trifluoromethyl)propiophenone as a starting material. This capability has been exploited in the synthesis of complex heterocycles, which exhibit potent biological activity against pathogens and diseases.

Advances in synthetic methodologies have further expanded the utility of 2-Bromo-2'-methoxy-4'-(trifluoromethyl)propiophenone. Transition-metal catalysis, particularly copper and nickel complexes, has enabled more efficient and selective transformations. These methods have reduced reliance on harsh conditions and hazardous reagents, aligning with green chemistry principles. Additionally, flow chemistry approaches have been employed to enhance scalability and reproducibility in the preparation of this intermediate.

The agrochemical sector has also benefited from the versatility of 2-Bromo-2'-methoxy-4'-(trifluoromethyl)propiophenone. Fluorinated phenols are known to possess herbicidal and pesticidal properties due to their ability to disrupt essential biological pathways in weeds and pests. Researchers have synthesized novel agrochemicals based on this compound that exhibit improved efficacy and environmental safety compared to traditional formulations.

In conclusion, 2-Bromo-2'-methoxy-4'-(trifluoromethyl)propiophenone (CAS No. 1261860-74-5) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse synthetic transformations, making it an indispensable intermediate for drug discovery and crop protection strategies. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of organic synthesis innovation.